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Cat. No.: B093623

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to preparing ferric
ethylenediaminetetraacetic acid (Fe-EDTA) stock solutions for hydroponic applications. Iron is a
crucial micronutrient for plant growth, and its availability in a soluble form is essential for
optimal plant health and development. Chelation with EDTA prevents iron from precipitating out
of the nutrient solution, particularly at varying pH levels, ensuring its continuous availability to
the plants.[1][2][3]

Principles of Iron Chelation

Iron exists in two primary oxidation states in aqueous solutions: ferrous (Fe2*) and ferric (Fe3*).
In typical hydroponic nutrient solutions, iron can easily react with phosphates and hydroxides to
form insoluble precipitates, rendering it unavailable to plants.[2] A chelating agent like EDTA
envelops the iron ion, forming a stable, water-soluble complex that protects it from these
reactions.[1][3] The stability of the Fe-EDTA complex is pH-dependent, being most effective in
a pH range of 4.0 to 6.5.[4][5] Above pH 7.0, its effectiveness diminishes.[4]

Data Presentation: Ferric-EDTA Stock Solution
Recipes

The following tables summarize various published methods for preparing Fe-EDTA stock
solutions. These recipes offer flexibility in terms of starting materials and desired final
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concentrations.

Table 1: Preparation from Ferrous Sulfate and Disodium EDTA

Amount per 1

Final Dilution

Resulting

Component L of Stock . & Target Fe Reference
. Concentration .
Solution Concentration

Ferrous Sulfate Varies based on

106 mM (5936 .
Heptahydrate 29.4¢ experimental [6]

ppm Fe)
(FeS04-7H20) needs.
Disodium EDTA
(C10H14N2Na20s:  33.2 g 106 mM [6]
2H20)
1IN Sodium
Hydroxide 89.2 mL [6]
(NaOH)

5mL per 1L of

Ferrous Sulfate )

200x Stock medium for 27.8
Heptahydrate 5.52¢ )

Solution mg/L
(FeS04-7H20)

FeSOa4-7H20

Disodium EDTA
(C10H14N2Na20s:  7.45¢g
2H20)

Table 2: Preparation from Ferric Ammonium Sulfate and Disodium EDTA
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Amount per 1

Final Dilution

Resulting
Component L of Stock ) & Target Fe Reference
. Concentration .
Solution Concentration
Ferric
Ammonium Varies based on
Sulfate 0.7¢ 1.7 mM experimental [7]
(Fe(NH4)2(S0a4)2- needs.
6H20)
Disodium EDTA
0.66 g 1.7 mM [7]
(NazEDTA-2H20)
Table 3: Preparation from Pre-made Iron Chelate Powder
. Final Dilution
Resulting
Component Amount ) & Target Fe Reference
Concentration .
Concentration
1-2 tsp (5-10 mL)
Iron Chelate 57 gin 1 gallon per 10 gallons
Powder (13% (3.785L) of ~1900 ppm Fe (37.85 L) of [4]
Fe) water reservoir water

for 2-5 ppm Fe

Experimental Protocols

Below are detailed protocols for preparing Fe-EDTA stock solutions based on the data

presented.

Protocol 1: Preparation of High-Concentration Fe-EDTA Stock Solution from Ferrous Sulfate
and Disodium EDTA

This protocol yields a 106 mM Fe-EDTA stock solution containing approximately 5936 ppm of

iron.

Materials:
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Ferrous Sulfate Heptahydrate (FeSOa-7H20)
Disodium EDTA (C10H14aN2Na20s:2H20)
Sodium Hydroxide (NaOH), 1N solution
Deionized or distilled water

Magnetic stirrer and stir bar

Beakers (250 mL, 1 L)

Graduated cylinders (100 mL, 1 L)

pH meter

Opaque storage bottle

Procedure:

In a 250 mL beaker, dissolve 33.2 g of Disodium EDTA in approximately 200 mL of deionized
water. Gentle heating and stirring may be required to fully dissolve the powder.

In a separate 100 mL beaker, prepare an 89.2 mL solution of 1N Sodium Hydroxide.

In another 250 mL beaker, dissolve 29.4 g of Ferrous Sulfate Heptahydrate in approximately
100 mL of deionized water.

Slowly add the NaOH solution to the Disodium EDTA solution while stirring continuously.
Next, slowly pour the Ferrous Sulfate solution into the EDTA-NaOH mixture while stirring.

Transfer the final mixture to a 1 L graduated cylinder and bring the total volume to 1 L with
deionized water.

Stir the solution thoroughly and leave it overnight in a dark place.[6]

Store the resulting stock solution in an opaque bottle to prevent photodegradation.[5]
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Protocol 2: Preparation of Fe-EDTA Stock Solution from Ferric Ammonium Sulfate and
Disodium EDTA

This protocol produces a 1.7 mM Fe-EDTA stock solution.

Materials:

e Ferric Ammonium Sulfate (Fe(NHa4)2(S0Oa4)2:6H20)

e Disodium EDTA (Na2EDTA-2H20)

¢ Deionized or distilled water

e Magnetic stirrer and stir bar

e Beakers (250 mL, 1 L)

e Graduated cylinder (1 L)

e pH meter

Procedure:

In a 1 L beaker, dissolve 0.66 g of Disodium EDTA in 700 mL of deionized water.

o Adjust the pH of the EDTA solution to 7.5 using a suitable acid or base (e.g., dilute NaOH or
H2S0a4) while monitoring with a pH meter.

» In a separate 250 mL beaker, dissolve 0.7 g of Ferric Ammonium Sulfate in 100 mL of
deionized water.

e Add the Ferric Ammonium Sulfate solution to the pH-adjusted EDTA solution while stirring.

o Transfer the combined solution to a 1 L graduated cylinder and bring the final volume to 1 L
with deionized water.

» Store the stock solution in a cool, dark place.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Mandatory Visualizations

Logical Workflow for Ferric-EDTA Stock Solution Preparation
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Caption: Workflow for preparing a Ferric-EDTA stock solution.

Signaling Pathway of Iron Chelation with EDTA
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Caption: The process of iron chelation by EDTA for plant uptake.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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